Cas no 1805093-48-4 (2-(Difluoromethyl)-3-iodo-6-methyl-4-(trifluoromethyl)pyridine)

• Product Name: 2-(Difluoromethyl)-3-iodo-6-methyl-4-(trifluoromethyl)pyridine
• CAS No: 1805093-48-4
• MF: C₈H₅F₅IN
• MW: 337.028491735458
• CID: 4891481
• Update Time: 2025-10-16

2-(Difluoromethyl)-3-iodo-6-methyl-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-iodo-6-methyl-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F5IN/c1-3-2-4(8(11,12)13)5(14)6(15-3)7(9)10/h2,7H,1H3
• InChI Key： YXKJDUDPXHXTSN-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC(C)=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9

Additional information on 2-(Difluoromethyl)-3-iodo-6-methyl-4-(trifluoromethyl)pyridine

Introduction to 2-(Difluoromethyl)-3-iodo-6-methyl-4-(trifluoromethyl)pyridine (CAS No. 1805093-48-4)

2-(Difluoromethyl)-3-iodo-6-methyl-4-(trifluoromethyl)pyridine (CAS No. 1805093-48-4) is a highly versatile and structurally complex compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique combination of difluoromethyl, iodo, methyl, and trifluoromethyl substituents, offers a robust platform for the development of novel therapeutic agents. Its multifaceted structure provides a rich array of chemical functionalities that can be exploited for various biological and pharmacological applications.

The difluoromethyl group is known for its ability to enhance the metabolic stability and bioavailability of molecules, making it an attractive moiety in drug design. The presence of the iodo substituent introduces a heavy atom effect, which can influence the electronic properties and reactivity of the molecule. The methyl group contributes to the lipophilicity and overall stability, while the trifluoromethyl group imparts significant electronic effects and can enhance the binding affinity to target proteins.

Recent studies have highlighted the potential of 2-(Difluoromethyl)-3-iodo-6-methyl-4-(trifluoromethyl)pyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its efficacy as a potent inhibitor of specific enzymes involved in cancer pathways. The compound's ability to selectively target these enzymes without affecting other cellular processes makes it a promising candidate for cancer therapy.

In addition to its anti-cancer properties, 2-(Difluoromethyl)-3-iodo-6-methyl-4-(trifluoromethyl)pyridine has shown promise in the treatment of neurological disorders. Studies conducted at leading research institutions have indicated that this compound can modulate key neurotransmitter systems, potentially offering new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease. The unique combination of substituents allows for fine-tuning of its pharmacological profile, making it a valuable tool in drug discovery and development.

The synthesis of 2-(Difluoromethyl)-3-iodo-6-methyl-4-(trifluoromethyl)pyridine involves a series of well-defined chemical reactions that ensure high yields and purity. Key steps include the introduction of the difluoromethyl group through selective fluorination reactions, followed by iodination and trifluoromethylation processes. These synthetic pathways are optimized to minimize side reactions and ensure the structural integrity of the final product.

In terms of safety and handling, 2-(Difluoromethyl)-3-iodo-6-methyl-4-(trifluoromethyl)pyridine is generally considered stable under standard laboratory conditions. However, appropriate precautions should be taken to avoid exposure to skin or inhalation, as with any chemical compound. It is recommended to handle this compound in a well-ventilated area and use personal protective equipment (PPE) such as gloves and safety goggles.

The potential applications of 2-(Difluoromethyl)-3-iodo-6-methyl-4-(trifluoromethyl)pyridine extend beyond its direct use as a therapeutic agent. It serves as an important intermediate in the synthesis of more complex molecules with diverse biological activities. For example, it can be used as a building block in combinatorial chemistry approaches to generate libraries of compounds for high-throughput screening.

In conclusion, 2-(Difluoromethyl)-3-iodo-6-methyl-4-(trifluoromethyl)pyridine (CAS No. 1805093-48-4) is a remarkable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal candidate for developing novel drugs targeting various diseases. Ongoing research continues to uncover new applications and optimize its use in therapeutic settings, further solidifying its importance in the field.